Cas no 2228434-50-0 (methyl 3-(2-aminopropanoyl)-4-methoxybenzoate)

• Product Name: methyl 3-(2-aminopropanoyl)-4-methoxybenzoate
• CAS No: 2228434-50-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5985732
• PubChem ID: 165629138
• Update Time: 2025-05-25

methyl 3-(2-aminopropanoyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-aminopropanoyl)-4-methoxybenzoate
• 2228434-50-0
• EN300-1765053

• Inchi： 1S/C12H15NO4/c1-7(13)11(14)9-6-8(12(15)17-3)4-5-10(9)16-2/h4-7H,13H2,1-3H3
• InChI Key： XUVQGDUZKKBZFF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(C(C)N)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.6Ų

Additional information on methyl 3-(2-aminopropanoyl)-4-methoxybenzoate

Introduction to Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate (CAS No. 2228434-50-0)

Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate, identified by its CAS number 2228434-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate core with an amino acid-derived side chain and a methoxy substituent, exhibits unique chemical and biological properties that make it a valuable candidate for various research applications.

The structure of Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate consists of a benzene ring substituted at the 4-position with a methoxy group (-OCH₃) and at the 3-position with a side chain derived from aminopropanoic acid. The presence of both the amino group (-NH₂) and the ester functionality (-COOCH₃) in the side chain introduces multiple reactive sites, making this compound a versatile intermediate in synthetic chemistry. The methoxy group further enhances its reactivity and solubility characteristics, which are crucial for its application in drug development and biochemical studies.

In recent years, Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate has been explored in several cutting-edge research areas. One notable application is in the synthesis of bioactive molecules, particularly those targeting neurological disorders. The benzoate moiety is known for its ability to interact with biological targets such as GABA receptors, which are implicated in anxiety and seizure disorders. The addition of the amino acid-derived side chain provides a scaffold that can be modified to enhance binding affinity and selectivity, making this compound a promising candidate for developing novel therapeutics.

Moreover, the methoxy group at the 4-position of the benzene ring influences the electronic properties of the molecule, affecting its interaction with biological targets. This feature has been exploited in designing molecules with specific pharmacological profiles. For instance, researchers have utilized derivatives of Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate to investigate their potential as inhibitors of enzymes involved in inflammatory pathways. These enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), play critical roles in the pathogenesis of chronic inflammatory diseases like rheumatoid arthritis and asthma.

The compound's structural features also make it an interesting candidate for studying molecular recognition processes. The combination of hydrophobic aromatic rings and polar functional groups allows for interactions with both hydrophobic and hydrophilic regions of biological targets. This dual nature has been leveraged in designing molecules that can modulate protein-protein interactions or enzyme-substrate binding. Such applications are particularly relevant in drug discovery efforts aimed at developing small-molecule inhibitors or agonists for therapeutic purposes.

In addition to its pharmaceutical applications, Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate has found utility in materials science and chemical synthesis. Its unique reactivity profile allows it to serve as a building block for more complex molecules, enabling chemists to construct intricate structures with tailored properties. For example, researchers have used this compound to synthesize polymers with specific functionalities or to create novel organic semiconductors. The ability to modify its structure further enhances its versatility, making it a valuable tool in synthetic organic chemistry.

The synthesis of Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification or methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

The safety profile of Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate, like many organic compounds used in research, is an important consideration. While it is not classified as hazardous under standard conditions, proper handling procedures should be followed to minimize exposure risks. Standard laboratory practices such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas are recommended when handling this compound.

In conclusion, Methyl 3-(2-aminopropanoyl)-4-methoxybenzoate(CAS No. < strong >2228434-50-0 strong>) is a multifaceted compound with significant potential in pharmaceutical research, biochemical studies, and materials science. Its unique structural features enable diverse applications ranging from drug development to synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements across multiple scientific disciplines.